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Compound of Interest

Compound Name: Ketorolac(1-)

Cat. No.: B1256309

Get Quote

This guide provides comprehensive safety and logistical information for the handling of

Ketorolac in a laboratory setting. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals by outlining essential personal

protective equipment, operational plans, and disposal protocols.

Hazard Identification and Personal Protective Equipment
(PPE)
Ketorolac is considered a hazardous substance.[1] It is toxic if swallowed, may cause skin and

eye irritation, and may cause respiratory irritation.[2] Furthermore, it is suspected of damaging

fertility or the unborn child and may cause damage to organs through prolonged or repeated

exposure.[3][4] Adherence to proper PPE guidelines is mandatory to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment for Handling Ketorolac
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Protection Type Specification Citation(s)

Hand Protection

Impervious disposable gloves

(e.g., Nitrile or Latex). Double

gloving is recommended for

bulk processing operations.

[5][6]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[7]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. An impervious

disposable protective suit is

recommended for bulk

processing and in case of

potential skin contact.

[6][7]

Respiratory Protection

For routine handling of small

quantities in a well-ventilated

area, a dust respirator may be

sufficient.[1] If exposure limits

are exceeded, or for large

spills, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[7] For quantities over 1

kilogram, a full-face negative

pressure or supplied-air

respirator should be

considered.[1]

[1][7]

Operational and Disposal Plans
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The following step-by-step guidance outlines the procedures for the safe handling, storage,

spill management, and disposal of Ketorolac.

Handling Procedures
Preparation: Before handling, ensure that all safety precautions have been read and

understood.[3] Obtain special instructions before use.[4]

Engineering Controls: Handle Ketorolac in a well-ventilated area.[1] The use of a chemical

fume hood is recommended to minimize inhalation exposure.[7] Ensure that eyewash

stations and safety showers are in close proximity to the workstation.[7]

Personal Decontamination: Wash hands thoroughly with soap and water after handling the

compound.[8]

General Handling: Avoid all personal contact, including inhalation and contact with skin and

eyes.[1] Do not breathe dust, vapor, mist, or gas.[7] Avoid the formation of dust.[7]

Storage Protocols
Container Management: Keep containers tightly closed in a dry, cool, and well-ventilated

place.[4][9]

Environmental Conditions: Protect from moisture and light.[7][9] Store away from heat and

sources of ignition.[8]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents, strong acids, and bases.[4][7]

Spill Management
Minor Spills:

Clean up spills immediately.[1]

Use dry clean-up procedures and avoid generating dust.[1]
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Wear appropriate PPE, including protective clothing, gloves, safety glasses, and a dust

respirator.[1]

Collect the spilled material with an absorbent material and place it in an impervious,

sealed container for disposal.[8][10]

Thoroughly clean the spill area.[3]

Major Spills:

Evacuate non-essential personnel from the affected area.[3][10]

Move upwind from the spill.[1]

Alert the appropriate emergency response team or fire brigade, informing them of the

location and nature of the hazard.[1]

Cleanup operations should only be performed by trained personnel wearing appropriate

PPE, including a self-contained breathing apparatus.[2][3]

Prevent the spillage from entering drains or water courses.[1]

Disposal Plan
Waste Characterization: Ketorolac and its container must be disposed of as hazardous

waste.[1]

Disposal Procedures: All waste disposal must be conducted in accordance with local, state,

and federal regulations.[1]

Container Disposal: Empty containers may still present a chemical hazard.[1] If not being

returned to the supplier, they should be punctured to prevent re-use and disposed of at an

authorized landfill.[1] Retain all label warnings.[1]

Contaminated Materials: All contaminated materials, including absorbent materials used for

spills and disposable PPE, should be placed in a sealed, appropriately labeled container for

disposal as hazardous waste.[10]
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Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Ketorolac in a

laboratory setting.
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Caption: Workflow for Safe Handling of Ketorolac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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